Pharmacuetical Impurity Standards
  • Estrone
    Estrone
    • Cat. No.:
    • B1149261
    • CAS No.:
    • 19973-76-3
    • Molecular Formula:
    • C18H22O2
    • Molecular Weight:
    • 270.4 g/mol
    Description
    Estrone can cause cancer according to an independent committee of scientific and health experts.
    Estrone is a 17-oxo steroid that is estra-1,3,5(10)-triene substituted by an hydroxy group at position 3 and an...
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  • Solifenacin
    Solifenacin
    • Cat. No.:
    • B1663824
    • CAS No.:
    • 242478-37-1
    • Molecular Formula:
    • C23H26N2O2
    • Molecular Weight:
    • 362.5 g/mol
    Description
    Solifenacin is a member of isoquinolines.
    Solifenacin is a competitive muscarinic receptor antagonist indicated to treat an overactive bladder with urinary incontinence, urgency, and frequency. It has a long ...
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  • Acetylglucosamine
    Acetylglucosamine
    • Cat. No.:
    • B1664342
    • CAS No.:
    • 7512-17-6
    • Molecular Formula:
    • C8H15NO6
    • Molecular Weight:
    • 221.21 g/mol
    Description
    Aldehydo-N-acetyl-D-glucosamine is the open-chain form of N-acetyl-D-glucosamine. It has a role as a human metabolite.
    The Expert Panel for Cosmetic Ingredient Safety concluded that Acetyl Glucosamine is safe...
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  • Alogliptin
    Alogliptin
    • Cat. No.:
    • B1666894
    • CAS No.:
    • 850649-61-5
    • Molecular Formula:
    • C18H21N5O2
    • Molecular Weight:
    • 339.4 g/mol
    Description
    Alogliptin is a piperidine that is 3-methyl-2,4-dioxo-3,4-dihydropyrimidine carrying additional 2-cyanobenzyl and 3-aminopiperidin-1-yl groups at positions 1 and 2 respectively (the R-enantiomer). Used in the fo...
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  • Atorvastatin Acetonide tert-Butyl Ester
    Atorvastatin Acetonide tert-Butyl Ester
    • Cat. No.:
    • B3416919
    • CAS No.:
    • 1001659-85-3
    • Molecular Formula:
    • C40H47FN2O5
    • Molecular Weight:
    • 654.8 g/mol
    Description
    Atorvastatin Acetonide tert-Butyl Ester is a useful research compound. Its molecular formula is C40H47FN2O5 and its molecular weight is 654.8 g/mol. The purity is usually 95%.
    The exact mass of the compound...
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  • Ofloxacin
    Ofloxacin
    • Cat. No.:
    • B7728980
    • CAS No.:
    • 83380-47-6
    • Molecular Formula:
    • C18H20FN3O4
    • Molecular Weight:
    • 361.4 g/mol
    Description
    Ofloxacin is a racemate comprising equimolar amounts of levofloxacin and dextrofloxacin. It is a synthetic fluoroquinolone antibacterial agent which inhibits the supercoiling activity of bacterial DNA gyrase, ha...
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  • L-glutamic acid
    L-glutamic acid
    • Cat. No.:
    • B7767896
    • CAS No.:
    • 6899-05-4
    • Molecular Formula:
    • C5H9NO4
    • Molecular Weight:
    • 147.13 g/mol
    Description
    L-glutamic acid is an optically active form of glutamic acid having L-configuration. It has a role as a nutraceutical, a micronutrient, an Escherichia coli metabolite, a mouse metabolite, a ferroptosis inducer a...
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  • L-Carnosine
    L-Carnosine
    • Cat. No.:
    • B7770443
    • CAS No.:
    • 108333-82-0
    • Molecular Formula:
    • C9H14N4O3
    • Molecular Weight:
    • 226.23 g/mol
    Description
    Carnosine is a dipeptide that is the N-(beta-alanyl) derivative of L-histidine. It has a role as an anticonvulsant, an antioxidant, an antineoplastic agent, a human metabolite, a Daphnia magna metabolite, a mous...
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  • Melamine
    Melamine
    • Cat. No.:
    • B7770450
    • CAS No.:
    • 5432-64-4
    • Molecular Formula:
    • C3H6N6
      C3H6N6
      C3N3(NH2)3
    • Molecular Weight:
    • 126.12 g/mol
    Description
    Melamine appears as colorless to white monoclinic crystals or prisms or white powder. Sublimes when gently heated. (NTP, 1992)
    Melamine is a trimer of cyanamide, with a 1,3,5-triazine skeleton. It has a role ...
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  • Inosine (Standard)
    Inosine (Standard)
    • Cat. No.:
    • B15569741
    • CAS No.:
    • Molecular Formula:
    • C10H12N4O5
    • Molecular Weight:
    • 268.23 g/mol
    Description
    Inosine (Standard) is a useful research compound. Its molecular formula is C10H12N4O5 and its molecular weight is 268.23 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Inosine (Standard) su...
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